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Compound of Interest

Compound Name: 3-Amino-5-nitrosalicylic acid

Cat. No.: B13788187

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 3-Amino-5-nitrosalicylic acid, a compound requiring careful handling due to its
potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to recognize that 3-Amino-5-
nitrosalicylic acid, as a nitroaromatic compound, should be handled with caution. Although
some sources report that it may not meet GHS hazard criteria, related compounds exhibit
properties of an irritant and are potentially toxic. Therefore, treating this compound and any
contaminated materials as hazardous waste is a mandatory safety measure.

Personal Protective Equipment (PPE):

Always wear the following appropriate personal protective equipment when handling 3-Amino-
5-nitrosalicylic acid for disposal:

e Gloves: Nitrile or other chemical-resistant gloves.

o Eye Protection: Chemical safety goggles or a face shield.[1]
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» Body Protection: A laboratory coat.

Hazard Profile and Quantitative Data Summary

To provide context on the potential hazards of 3-Amino-5-nitrosalicylic acid, the following

table summarizes key data for related nitroaromatic and salicylic acid compounds. This

information underscores the importance of handling 3-Amino-5-nitrosalicylic acid as a

hazardous substance.

3,5-Dinitrosalicylic 3- 5-Nitrosalicylic
Property . . . .
acid Nitrobenzaldoxime  Acid
Physical State Yellow solid[2] Solid Crystal - Powder[3]
Skin

GHS Hazard

Statements

H302 (Harmful if
swallowed), H315
(Causes skin
irritation), H335 (May
cause respiratory
irritation)[4]

Corrosion/Irritation
(Category 2), Serious
Eye Damage/Eye
Irritation (Category 2),
STOT SE 3
(respiratory)[5]

H315 (Causes skin
irritation), H319
(Causes serious eye
irritation)[ 3]

Acute Oral Toxicity

LD50 (rat): 860
mg/kg[2]

LD50 (rat) for
precursor 3-
Nitrobenzaldehyde:
1,075 mg/kg[5]

No data available

Disposal

Recommendation

Treat as hazardous
waste. Do not dump
into sewers or
waterways. Dispose of
according to
local/national

legislation.[4]

Manage as hazardous
waste through a
licensed disposal

company.[5]

Consult with a
licensed professional
waste disposal

service.[6]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 3-Amino-5-nitrosalicylic acid and its

contaminated materials is to manage them as hazardous waste through a licensed and
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approved waste disposal company.
1. Waste Segregation and Collection:

e Solid Waste: Collect any surplus or expired 3-Amino-5-nitrosalicylic acid in a designated,
clearly labeled hazardous waste container. The container should be robust, chemically
resistant, and have a secure lid.[5]

e Solutions: If the compound is in a solvent, collect it in a designated liquid hazardous waste
container. Ensure the solvent is compatible with the other contents of the container.[5]

« Contaminated Materials: Any materials (e.g., pipette tips, weighing boats, gloves) that have
come into contact with 3-Amino-5-nitrosalicylic acid must also be disposed of as
hazardous waste in the solid waste container.

2. Labeling of Hazardous Waste Containers:
Properly label the hazardous waste container with the following information:[7]

The words "Hazardous Waste"

The full chemical name: "3-Amino-5-nitrosalicylic acid"

The associated hazards (e.g., "Irritant,” "Handle with Caution")

The date of accumulation

3. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents. The storage area should have
secondary containment to prevent the spread of material in case of a leak.[5]

4. Rinsing of Empty Containers:

Empty containers of 3-Amino-5-nitrosalicylic acid must be managed as hazardous waste
unless they have been triple-rinsed with a suitable solvent. The rinsate from the cleaning
process must be collected and disposed of as hazardous liquid waste.[5]
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5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.
Provide the disposal company with the Safety Data Sheet (SDS) for the compound if available.
[5]

Experimental Workflow and Decision Making

The following diagram illustrates the decision-making process for the proper disposal of 3-
Amino-5-nitrosalicylic acid.
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Preparation & Assessment

Start: Have 3-Amino-5-
nitrosalicylic acid waste

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield
- Lab coat

'

Assess Waste Type

Soljd or
Contaminated
Matfrials

Waste Coliection & Storage

Solid Waste:
Collect in a labeled, Liquid
sealed hazardous waste container

l '

Contaminated Materials: Liquid Waste (SOIUU.OnS):
Collect in a compatible,

Dispose of with solid waste labeled hazardous waste container

Store in a designated,

secure, and well-ventilated area
with secondary containment

Final Disposal

Contact Institutional EHS

or a Licensed Hazardous
Waste Disposal Company

Provide Safety Data Sheet
(if available)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Amino-5-nitrosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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